Cas no 259221-99-3 (9-Acridinecarboxamide,N-(6-aminohexyl)-)

• Product Name: 9-Acridinecarboxamide,N-(6-aminohexyl)-
• CAS No: 259221-99-3
• MF: C₂₀H₂₃N₃O
• MW: 321.416124582291
• MDL: MFCD06658309
• CID: 247156
• PubChem ID: 10853218
• Update Time: 2025-06-08

9-Acridinecarboxamide,N-(6-aminohexyl)- Chemical and Physical Properties

Names and Identifiers

• 9-Acridinecarboxamide,N-(6-aminohexyl)-
• ACRIDINE-9-CARBOXYLIC ACID (6-AMINO-HEXYL)AMIDE,
• N-(6-aminohexyl)acridine-9-carboxamide
• 9-Acridinecarboxamide,N-(6-aminohexyl)
• ACRIDINE-9-CARBOXYLIC ACID (6-AMINO-HEXYL)-AMIDE
• Acridine-9-carboxylic acid(6-amino-hexyl)-amide
• CS-0450453
• A912072
• DTXSID10445882
• SB36237
• 259221-99-3
• AKOS024260413
• Acridine-9-carboxylic acid (6-amino-hexyl)amide

• MDL： MFCD06658309
• Inchi： 1S/C20H23N3O/c21-13-7-1-2-8-14-22-20(24)19-15-9-3-5-11-17(15)23-18-12-6-4-10-16(18)19/h3-6,9-12H,1-2,7-8,13-14,21H2,(H,22,24)
• InChI Key： PGVOZVNUQGIFDY-UHFFFAOYSA-N
• SMILES： O=C(C1C2C=CC=CC=2N=C2C=CC=CC=12)NCCCCCCN

Computed Properties

• Exact Mass: 321.18400
• Monoisotopic Mass: 321.184112366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 68Ų

Experimental Properties

• PSA: 68.01000
• LogP: 4.72810

9-Acridinecarboxamide,N-(6-aminohexyl)- Security Information

• Storage Condition：(BD28197)

Additional information on 9-Acridinecarboxamide,N-(6-aminohexyl)-

Comprehensive Overview of 9-Acridinecarboxamide,N-(6-aminohexyl)- (CAS No. 259221-99-3): Properties, Applications, and Research Insights

9-Acridinecarboxamide,N-(6-aminohexyl)- (CAS No. 259221-99-3) is a specialized organic compound belonging to the acridine derivative family. Its unique molecular structure, featuring an acridine core linked to a 6-aminohexyl carboxamide side chain, makes it a valuable intermediate in pharmaceutical research, fluorescence labeling, and biochemical studies. This compound has garnered significant attention due to its potential applications in targeted drug delivery, molecular probes, and bioconjugation techniques.

The growing interest in 9-Acridinecarboxamide,N-(6-aminohexyl)- aligns with current trends in precision medicine and biomarker discovery. Researchers frequently search for "acridine derivatives in cancer therapy" or "fluorescent probes for DNA interaction," highlighting its relevance in modern scientific inquiries. Its aminohexyl moiety enables facile conjugation with biomolecules, making it ideal for designing theranostic agents—a hot topic combining therapy and diagnostics.

From a chemical perspective, CAS No. 259221-99-3 exhibits notable photophysical properties, including strong fluorescence emission in the visible spectrum. This characteristic is exploited in live-cell imaging and biosensing applications, addressing the demand for non-invasive diagnostic tools. Recent publications have explored its role in "small-molecule inhibitors" and "enzyme-targeted probes," reflecting its versatility across disciplines.

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Ongoing studies investigate the structure-activity relationship (SAR) of 9-Acridinecarboxamide,N-(6-aminohexyl)- to optimize its efficacy in gene regulation and protein binding. Innovations in nanocarrier systems have also utilized this compound for site-specific drug release, responding to the surge in "smart drug delivery" searches. Its compatibility with click chemistry protocols further broadens its utility in bioconjugation strategies.

For laboratories and manufacturers, understanding the synthesis scale-up and purity specifications of CAS 259221-99-3 is critical. Analytical techniques like HPLC and mass spectrometry are commonly employed to ensure quality, addressing queries such as "9-Acridinecarboxamide purity analysis." The compound’s solubility profile (e.g., in DMSO or aqueous buffers) is another frequently discussed aspect in research forums.

In summary, 9-Acridinecarboxamide,N-(6-aminohexyl)- represents a multifaceted tool for advancing biomedical research and diagnostic technologies. Its alignment with trending topics like personalized medicine and molecular imaging ensures sustained scientific and commercial interest. Future directions may explore its integration with AI-driven drug design platforms, a rapidly evolving field capturing global attention.